2-(5-Methylbenzo[d]oxazol-2-yl)phenol

• CAS No.: 35875-76-4
• Molecular Formula: C14H11NO2
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 2-(5-methyl-1,3-benzoxazol-2-yl)phenol
• InChI: InChI=1S/C14H11NO2/c1-9-6-7-13-11(8-9)15-14(17-13)10-4-2-3-5-12(10)16/h2-8,16H,1H3
• InChI Key: FZQGBQAOJPVIOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC=CC=C3O

Description

2-(5-Methylbenzo[d]oxazol-2-yl)phenol is a useful research compound. Its molecular formula is C14H11NO2 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-p-cresol (10.0 g, 0.081 mole) and phenyl salicylate (17.4 g, 0.08 mole) was heated under nitrogen atmosphere in an oil bath at 200° C. for 1½ h. To the cooled reaction mixture ethanol was added and the product filtered off under suction. The product was dried under vacuum at 75° C., and then purified by column chromatography (dichloromethane). The eluent containing the product was concentrated and ethanol added to the residue to give a bright white crystalline solid. The product was suction filtered and dried under vacuum at 75° C. Yield 7.4 g (40%). M.p 138° C. (DSC, onset). Elemental analysis: Found, C 74.62, H 4.86 and N 6.32%. C14H11NO2 requires C 74.65, H 4.92 and N 6.22%.